Cas no 59807-21-5 (Pyrimidine, 2-(methylthio)-4,6-diphenyl-)
59807-21-5 structure
Product Name:Pyrimidine, 2-(methylthio)-4,6-diphenyl-
CAS No:59807-21-5
MF:C17H14N2S
MW:278.371462345123
CID:2834427
PubChem ID:10989556
Update Time:2025-04-21
Pyrimidine, 2-(methylthio)-4,6-diphenyl- Chemical and Physical Properties
Names and Identifiers
-
- DTXSID00451018
- SCHEMBL13133556
- DTXCID20401838
- 59807-21-5
- Pyrimidine, 2-(methylthio)-4,6-diphenyl-
-
- Inchi: 1S/C17H14N2S/c1-20-17-18-15(13-8-4-2-5-9-13)12-16(19-17)14-10-6-3-7-11-14/h2-12H,1H3
- InChI Key: PCQRJYVGHCCHOJ-UHFFFAOYSA-N
- SMILES: S(C)C1=NC(=CC(C2C=CC=CC=2)=N1)C1C=CC=CC=1
Computed Properties
- Exact Mass: 278.08776963Da
- Monoisotopic Mass: 278.08776963Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 259
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 51.1Ų
Pyrimidine, 2-(methylthio)-4,6-diphenyl- Related Literature
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
59807-21-5 (Pyrimidine, 2-(methylthio)-4,6-diphenyl-) Related Products
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